Positional Isomer Abundance Ratio in Biological Systems
In the control cultivation of the diatom Phaeodactylum tricornutum, the ratio of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (sn-1,2-EEP) to its positional isomer 1,3-dieicosapentaenoyl-2-palmitoyl-rac-glycerol (sn-2-EEP) was determined to be 9:1 via chiral-phase HPLC-MS/APCI analysis [1]. This indicates that the sn-1,2-dieicosapentaenoyl configuration is the overwhelmingly dominant molecular species under normal physiological conditions, whereas the sn-2 isomer is a minor component. The ratio was reversed under nitrogen-starvation conditions, demonstrating that the isomer distribution is dynamic and responsive to environmental stress [1].
| Evidence Dimension | Natural abundance ratio of positional isomers |
|---|---|
| Target Compound Data | 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (EEP) = 9 parts |
| Comparator Or Baseline | 1,3-dieicosapentaenoyl-2-palmitoyl-rac-glycerol (EPE) = 1 part |
| Quantified Difference | 9:1 ratio (9-fold higher abundance) |
| Conditions | RP-HPLC/MS-APCI and chiral HPLC analysis of TAGs extracted from Phaeodactylum tricornutum under standard control medium cultivation |
Why This Matters
This 9:1 ratio establishes the sn-1,2-dieicosapentaenoyl configuration as the biologically relevant isomer for studies aiming to recapitulate natural lipid metabolism; procurement of the correct isomer ensures experimental findings are physiologically meaningful rather than artifacts of using the minor, unnatural form.
- [1] Řezanka T, Lukavský J, Nedbalová L, Kolouchová I, Sigler K. Effect of starvation on the distribution of positional isomers and enantiomers of triacylglycerol in the diatom Phaeodactylum tricornutum. Phytochemistry. 2012;80:17-27. View Source
